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Compound of Interest

Compound Name: Globo H

CAS No.: 207384-96-1

Cat. No.: B16125819

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the structural analysis of

Globo H, a tumor-associated carbohydrate antigen, using mass spectrometry. Globo H is a

hexasaccharide glycosphingolipid found on the surface of various cancer cells and is a key

target in the development of cancer diagnostics and therapeutics. Mass spectrometry offers a

powerful tool for its detailed structural characterization, including glycan sequence, branching,

and ceramide structure.

Introduction to Mass Spectrometry for Globo H
Analysis
Mass spectrometry (MS) is an indispensable analytical technique for the structural elucidation

of complex biomolecules like Globo H. Various MS-based approaches can be employed, each

providing specific advantages for analyzing this glycosphingolipid.

Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS is a high-

throughput technique often used for initial screening and determination of the molecular
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weight of intact Globo H. It is particularly useful for analyzing purified samples and can be

used in imaging studies to map the distribution of Globo H in tissue sections.

Electrospray Ionization (ESI) MS, often coupled with liquid chromatography (LC-MS), is a

soft ionization technique ideal for analyzing complex mixtures. LC-ESI-MS allows for the

separation of Globo H from other lipids and cellular components prior to mass analysis,

providing both retention time and mass-to-charge ratio (m/z) for identification.

Tandem Mass Spectrometry (MS/MS or MSn) is crucial for detailed structural

characterization. By isolating the molecular ion of Globo H and subjecting it to fragmentation

through collision-induced dissociation (CID), the glycan sequence, linkages, and ceramide

structure can be determined. Ion trap mass spectrometers are particularly adept at

performing multiple stages of fragmentation (MSn), which can provide highly detailed

structural information.

Experimental Protocols
Sample Preparation: Extraction and Purification of
Glycosphingolipids (including Globo H) from Biological
Samples
This protocol outlines the extraction of total glycosphingolipids (GSLs) from cell or tissue

samples.

Materials:

Cell pellet or homogenized tissue

Chloroform

Methanol

Water (HPLC-grade)

Isopropanol

Hexane
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DEAE Sephadex A-25 resin

C18 solid-phase extraction (SPE) cartridges

Sonicator

Centrifuge

Rotary evaporator or vacuum centrifuge

Procedure:

Homogenization (for tissue samples): Homogenize the tissue sample in a suitable buffer.

Lipid Extraction:

To the cell pellet or tissue homogenate, add a 2:1 (v/v) mixture of chloroform:methanol.

Sonicate the mixture for 30 minutes to ensure thorough extraction.

Centrifuge the sample to pellet any insoluble material.

Collect the supernatant containing the lipid extract.

For enhanced recovery of complex GSLs, a two-phase extraction using an

isopropanol:hexane:water (55:25:20, v/v/v) solvent system can be employed.

Phase Partitioning:

Add water to the chloroform:methanol extract to create a biphasic system (final ratio of

chloroform:methanol:water of approximately 8:4:3).

Centrifuge to separate the phases. The lower organic phase will contain neutral lipids and

some GSLs, while the upper aqueous phase will contain gangliosides and other polar

lipids.

Purification by Anion-Exchange Chromatography:
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To separate neutral GSLs (like Globo H) from acidic GSLs, pass the total lipid extract

through a DEAE Sephadex A-25 column equilibrated in a chloroform:methanol:water

(30:60:8, v/v/v) solvent system.

Elute the neutral GSL fraction with the same solvent.

Acidic GSLs can be subsequently eluted with a salt gradient (e.g., 0.8 M sodium acetate in

methanol).

Desalting and Final Purification:

Dry the neutral GSL fraction under a stream of nitrogen or using a rotary evaporator.

Redissolve the dried extract and desalt using a C18 SPE cartridge.

Elute the purified GSLs with methanol.

Permethylation (Optional but Recommended for MS analysis):

Permethylation of the hydroxyl groups of the glycan moiety enhances the sensitivity of MS

analysis and provides more predictable fragmentation patterns. This is typically done using

methyl iodide in the presence of a strong base.

LC-ESI-MS/MS Analysis of Globo H
This protocol describes the analysis of the purified GSL fraction using liquid chromatography

coupled to an electrospray ionization tandem mass spectrometer.

Instrumentation:

Liquid chromatograph with a C18 or HILIC column

ESI-equipped tandem mass spectrometer (e.g., Q-TOF, Orbitrap, or Ion Trap)

LC Conditions (example using Reversed-Phase Chromatography):

Column: C18, 2.1 mm x 150 mm, 1.8 µm particle size

Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate
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Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid and 10 mM

ammonium formate

Gradient: A suitable gradient from high aqueous to high organic mobile phase to elute GSLs

based on their hydrophobicity.

Flow Rate: 0.2 mL/min

Column Temperature: 40 °C

MS Conditions:

Ionization Mode: Positive ion mode is typically used for neutral GSLs, often detecting [M+H]+

or [M+Na]+ adducts.

Capillary Voltage: 3.5 - 4.5 kV

Source Temperature: 120-150 °C

Desolvation Gas Flow and Temperature: Optimized for the specific instrument.

MS1 Scan Range: m/z 500-2000

MS/MS Fragmentation: Collision-Induced Dissociation (CID) of the precursor ion

corresponding to Globo H. The collision energy should be optimized to generate a rich

fragmentation spectrum.

Data Presentation: Quantitative Analysis of Globo H
Fragments
The structural elucidation of Globo H by tandem mass spectrometry relies on the interpretation

of its fragmentation pattern. The major fragmentation occurs through cleavage of the glycosidic

bonds, leading to a series of B, C, Y, and Z ions, as well as cross-ring cleavages (A and X

ions). Due to the labile nature of the fucose residue, its loss is a prominent fragmentation

pathway.
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Table 1: Theoretical and Observed m/z Values of Key Fragments from Globo H (Ceramide

d18:1/C24:0) in Positive Ion Mode ([M+H]+)

Precursor Ion (m/z) Fragment Ion Description Theoretical m/z

1584.9 [M+H-Fuc]+ Loss of Fucose 1438.8

1584.9 Y5 [M+H-Fuc-Gal]+ 1276.7

1584.9 Y4
[M+H-Fuc-Gal-

GalNAc]+
1073.6

1584.9 Y3
[M+H-Fuc-Gal-

GalNAc-Gal]+
911.5

1584.9 Y2
[M+H-Fuc-Gal-

GalNAc-Gal-Gal]+
749.4

1584.9 Y1
[M+H-Fuc-Gal-

GalNAc-Gal-Gal-Glc]+
587.3

1584.9 B1 [Fuc]+ 147.1

1584.9 B2 [Fuc-Gal]+ 309.2

1584.9 B3 [Fuc-Gal-GalNAc]+ 512.3

1584.9 B4
[Fuc-Gal-GalNAc-

Gal]+
674.4

1584.9 B5
[Fuc-Gal-GalNAc-Gal-

Gal]+
836.5

1584.9 Ceramide [Cer(d18:1/24:0)+H]+ 648.6

Note: The observed m/z values may vary slightly depending on the instrument calibration and

resolution. The ceramide composition can also vary, leading to different precursor and fragment

masses.

Visualization of Workflows and Pathways
Experimental Workflow for Globo H Analysis
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Experimental workflow for the mass spectrometric analysis of Globo H.
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Fragmentation Pathway of Globo H
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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